Cas no 835-71-2 (2-(p-Tolyl)benzoxazole)

• Product Name: 2-(p-Tolyl)benzoxazole
• CAS No: 835-71-2
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• MDL: MFCD00042917
• CID: 722462
• PubChem ID: 70039
• Update Time: 2025-09-19

2-(p-Tolyl)benzoxazole Chemical and Physical Properties

Names and Identifiers

• Benzoxazole,2-(4-methylphenyl)-
• 2-(4-methylphenyl)-1,3-benzoxazole
• 2-(p-Tolyl)Benzoxazole
• 2-(p-Tolyl)-benzoxazole
• 4-(2-Benzoxazolyl)toluene
• Benzoxazole, 2-(4-methylphenyl)-
• A840603
• 2-(p-tolyl)benzo[d]oxazole
• R 619
• MFCD00042917
• CCRIS 7878
• 2-p-Tolyl-benzooxazole
• SY033768
• EINECS 212-643-6
• UNII-L1I691076X
• NS00038262
• Q27282588
• FT-0658898
• L1I691076X
• 2-(p-tolyl)-benzooxazole
• AKOS000299885
• AB00540803
• Benzoxazole, 2-p-tolyl-
• DTXSID7052575
• 2-p-tolyl-benzoxazole
• 835-71-2
• 2-(4-Methylphenyl)benzoxazole
• AS-16138
• SCHEMBL592308
• 2-(4-METHYLPHENYL)BENZO(D)OXAZOLE
• InChI=1/C14H11NO/c1-10-6-8-11(9-7-10)14-15-12-4-2-3-5-13(12)16-14/h2-9H,1H
• CS-0313866
• 2-p-Tolylbenzoxazole
• BB 0244260
• BBL009456
• 2-(p-tolyl)-1,3-benzoxazole
• STK294618
• 2-(p-Tolyl)benzoxazole

• MDL： MFCD00042917
• Inchi： 1S/C14H11NO/c1-10-6-8-11(9-7-10)14-15-12-4-2-3-5-13(12)16-14/h2-9H,1H3
• InChI Key： UTMZWCTVPHAOJZ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 209.084
• Monoisotopic Mass: 209.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.155
• Melting Point: 112-114 ºC
• Boiling Point: 309 ºC
• Flash Point: 125 ºC
• Refractive Index: 1.623

2-(p-Tolyl)benzoxazole Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles